Cas no 98696-21-0 (1-(Benzyloxy)-3-(4-methylphenoxy)propan-2-ol)

• Product Name: 1-(Benzyloxy)-3-(4-methylphenoxy)propan-2-ol
• CAS No: 98696-21-0
• MF: C₁₇H₂₀O₃
• MW: 272.338905334473
• CID: 2820869
• PubChem ID: 14391620
• Update Time: 2025-04-21

1-(Benzyloxy)-3-(4-methylphenoxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• DTXSID80559763
• SCHEMBL9663864
• 1-(Benzyloxy)-3-(4-methylphenoxy)propan-2-ol
• 98696-21-0

• Inchi： 1S/C17H20O3/c1-14-7-9-17(10-8-14)20-13-16(18)12-19-11-15-5-3-2-4-6-15/h2-10,16,18H,11-13H2,1H3
• InChI Key： ILLMAKTZVKCTOM-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CC(COC1C=CC(C)=CC=1)O

Computed Properties

• Exact Mass: 272.14124450Da
• Monoisotopic Mass: 272.14124450Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.7Ų